Cas no 2172027-33-5 (1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid)

1-(2-Hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a carboxylic acid functional group and a hydroxyethyl substituent. Its unique structure, combining a rigid cyclobutane core with polar functional groups, makes it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both hydroxyl and carboxyl groups enhances its reactivity, enabling selective modifications for fine chemical production. The steric hindrance from the dimethyl groups may influence its conformational stability and reactivity patterns. This compound is particularly valuable in the development of specialty chemicals, where controlled functionalization and structural precision are required. Its balanced hydrophilicity and lipophilicity further broaden its utility in formulation chemistry.
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid structure
2172027-33-5 structure
Product Name:1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
CAS No:2172027-33-5
MF:C9H16O3
MW:172.221543312073
CID:6357294
PubChem ID:165833271
Update Time:2025-05-20

1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
    • EN300-1627931
    • 2172027-33-5
    • Inchi: 1S/C9H16O3/c1-8(2)5-9(6-8,3-4-10)7(11)12/h10H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: JZYVOBLIPPKOCZ-UHFFFAOYSA-N
    • SMILES: OC(C1(CCO)CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5Ų

1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1627931-0.05g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
0.05g
$959.0 2023-06-04
Enamine
EN300-1627931-0.1g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
0.1g
$1005.0 2023-06-04
Enamine
EN300-1627931-0.25g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
0.25g
$1051.0 2023-06-04
Enamine
EN300-1627931-0.5g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
0.5g
$1097.0 2023-06-04
Enamine
EN300-1627931-1.0g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
1g
$1142.0 2023-06-04
Enamine
EN300-1627931-2.5g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
2.5g
$2240.0 2023-06-04
Enamine
EN300-1627931-5.0g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
5g
$3313.0 2023-06-04
Enamine
EN300-1627931-10.0g
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
10g
$4914.0 2023-06-04
Enamine
EN300-1627931-50mg
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
50mg
$827.0 2023-09-22
Enamine
EN300-1627931-100mg
1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid
2172027-33-5
100mg
$867.0 2023-09-22

Additional information on 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid

Introduction to 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2172027-33-5)

1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172027-33-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cycloalkanoic acids, characterized by a cyclic structure with a carboxylic acid functional group and a hydroxyethyl substituent. The unique architecture of this molecule, featuring a rigid cyclobutane ring with two methyl groups at the 3-position and a hydroxyethyl group at the 1-position, makes it a versatile intermediate in synthetic chemistry and a potential candidate for drug development.

The structure of 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid exhibits interesting physicochemical properties due to its combination of hydrophilic and lipophilic moieties. The presence of the hydroxyethyl group enhances solubility in polar solvents, while the cycloalkyl backbone imparts stability and resistance to metabolic degradation. These characteristics are particularly valuable in medicinal chemistry, where optimizing solubility and bioavailability is crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in cycloalkanoic acids as pharmacophores due to their ability to modulate biological pathways through selective interactions with target proteins and enzymes. The 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid scaffold has been explored in several research studies for its potential applications in drug discovery. For instance, modifications of this structure have been investigated as inhibitors of enzyme targets associated with inflammatory diseases and metabolic disorders.

One of the most compelling aspects of 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, including cyclization reactions followed by functional group transformations. These synthetic routes have been optimized to ensure high yield and purity, making it feasible for large-scale production and further derivatization.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have demonstrated that derivatives of 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid exhibit inhibitory activity against specific enzymes implicated in cancer progression. The hydroxyethyl group serves as a key pharmacophore, allowing for hydrogen bonding interactions with active sites on target enzymes. Additionally, the rigid cyclobutane ring provides structural stability, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have further illuminated the therapeutic promise of 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid. Molecular docking simulations have identified potential binding modes with protein targets such as kinases and proteases. These simulations not only predict binding affinities but also provide insights into structural modifications that could enhance drug efficacy. Such computational approaches are accelerating the development pipeline for novel therapeutics based on this scaffold.

The biological activity of 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid has also been studied in vitro using cell-based assays. Preliminary results suggest that certain derivatives exhibit anti-inflammatory properties by modulating cytokine production pathways. This finding aligns with current trends in drug development aimed at targeting chronic inflammatory conditions without systemic side effects.

From a synthetic chemistry perspective, the versatility of 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid lies in its ability to serve as a precursor for more complex molecules. Functional groups on the cycloalkyl ring can be selectively modified through various chemical reactions, including esterification, alkylation, and oxidation. These transformations open up possibilities for designing libraries of derivatives with tailored biological activities.

The future directions for research on 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid include exploring its role in drug development pipelines and optimizing synthetic methodologies for scalability. Collaborative efforts between medicinal chemists and computational biologists are expected to yield novel compounds with improved pharmacokinetic profiles. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound.

In conclusion, 1-(2-hydroxyethyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2172027-33-5) represents a promising candidate for pharmaceutical applications due to its unique structural features and biological activity profile. Ongoing research continues to uncover its potential as an intermediate in drug discovery and as a lead compound for developing new therapeutic agents targeting various diseases.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.